Cas no 502649-04-9 (6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 502649-04-9
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 933455
• PubChem ID: 28868442
• Update Time: 2025-04-19

6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2-propyl- (9CI)
• 6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 6-Ethyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one
• 502649-04-9
• EN300-1267630
• AKOS008761865

• Inchi： 1S/C11H14N2OS/c1-3-5-9-12-10(14)8-6-7(4-2)15-11(8)13-9/h6H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： PCIAFZWDBGBYLA-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C(NC(CCC)=NC1=2)=O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines